Cas no 944060-97-3 (Benzoic acid, 2-mercapto-6-methoxy-)

• Product Name: Benzoic acid, 2-mercapto-6-methoxy-
• CAS No: 944060-97-3
• MF: C₈H₈O₃S
• MW: 184.212321281433
• CID: 5262392
• Update Time: 2026-03-09

Benzoic acid, 2-mercapto-6-methoxy- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-mercapto-6-methoxy-

• Inchi： 1S/C8H8O3S/c1-11-5-3-2-4-6(12)7(5)8(9)10/h2-4,12H,1H3,(H,9,10)
• InChI Key： SPABJRUNNMPUQH-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=C(OC)C=CC=C1S

Additional information on Benzoic acid, 2-mercapto-6-methoxy-

Benzoic Acid, 2-Mercapto-6-Methoxy: A Comprehensive Overview

Benzoic acid, 2-mercapto-6-methoxy (CAS No. 944060-97-3) is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound, also known as 2-mercapto-6-methoxybenzoic acid, has garnered attention due to its unique chemical properties and potential uses in drug development, material synthesis, and analytical chemistry. Recent advancements in synthetic methodologies and its biological applications have further highlighted its importance in contemporary research.

The molecular structure of benzoic acid, 2-mercapto-6-methoxy consists of a benzene ring substituted with a carboxylic acid group at position 1, a methoxy group at position 6, and a mercapto group (-SH) at position 2. This arrangement of functional groups imparts the compound with distinctive chemical reactivity and physical properties. The presence of the mercapto group introduces nucleophilic character, while the methoxy group contributes to electron-donating effects, influencing the compound's solubility and stability. These features make it an attractive candidate for various chemical transformations and applications.

Recent studies have focused on the synthesis of benzoic acid, 2-mercapto-6-methoxy, employing both traditional and innovative methods. Traditional approaches involve multi-step reactions starting from benzene derivatives, while modern techniques leverage green chemistry principles to achieve higher yields and reduced environmental impact. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate reaction rates and improve product purity. These advancements not only enhance the efficiency of production but also align with global sustainability goals.

The applications of benzoic acid, 2-mercapto-6-methoxy span across multiple disciplines. In drug discovery, its ability to act as a chelating agent makes it a valuable component in designing metalloenzyme inhibitors. Recent findings suggest that this compound exhibits potential anti-inflammatory and antioxidant properties, making it a promising candidate for therapeutic interventions. Additionally, its role as a building block in organic synthesis has been explored in constructing complex molecules with bioactive properties.

In materials science, benzoic acid, 2-mercapto-6-methoxy has been utilized in the fabrication of advanced materials such as coordination polymers and metal-organic frameworks (MOFs). Its thiol group facilitates metal coordination, enabling the construction of porous structures with applications in gas storage and catalysis. Recent research has demonstrated its effectiveness in enhancing the stability and selectivity of MOFs under varying environmental conditions.

The biological activity of benzoic acid, 2-mercapto-6-methoxy has been a focal point of recent investigations. Studies indicate that this compound exhibits selective cytotoxicity against certain cancer cell lines, suggesting its potential as an anticancer agent. Furthermore, its ability to modulate cellular signaling pathways has opened avenues for exploring its role in neurodegenerative diseases. These findings underscore the need for further preclinical studies to evaluate its efficacy and safety profiles.

From an analytical perspective, benzoic acid, 2-mercapto-6-methoxy serves as a sensitive probe in various spectroscopic techniques due to its distinct electronic transitions. Its application in surface-enhanced Raman spectroscopy (SERS) has been explored for detecting trace amounts of analytes in complex matrices. Recent advancements in nanotechnology have enhanced the sensitivity of these detection methods, paving the way for their use in clinical diagnostics.

In conclusion, benzoic acid, 2-mercapto-6-methoxy (CAS No. 944060-97-3) stands out as a multifaceted compound with diverse applications across chemistry and materials science. Its unique chemical structure and functional groups make it an invaluable tool in drug discovery, material synthesis, and analytical chemistry. Ongoing research continues to unravel new potentials for this compound, positioning it as a key player in future scientific advancements.